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Compound of Interest

Compound Name: Dihydro-alpha-ionone

Cat. No.: B1585782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydro-α-ionone is a naturally occurring aroma compound found in various fruits and plants,

including raspberries and tea. It possesses a characteristic floral, woody, and fruity aroma with

raspberry and violet nuances, making it a valuable ingredient in the flavor and fragrance

industry. In food chemistry research, dihydro-α-ionone is studied for its contribution to the

overall flavor profile of foods, its stability during processing, and its sensory perception by

consumers. This document provides detailed application notes and experimental protocols for

the investigation of dihydro-alpha-ionone in a food chemistry context.

Physicochemical and Sensory Properties
A summary of the key quantitative data for dihydro-α-ionone is presented in Table 1. This

information is crucial for its application in food systems, including dosage calculations and

predicting its behavior during processing and storage.

Table 1: Physicochemical and Sensory Data of Dihydro-α-Ionone
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Property Value References

Molecular Formula C₁₃H₂₂O [1]

Molecular Weight 194.32 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Odor Profile

Woody, floral, berry, orris,

powdery, violet, raspberry,

fruity

[3]

Taste Profile
Berry, floral, woody, seedy with

fruity undertones (at 2.00 ppm)
[2][4]

Odor Threshold (in air)
(R)-(+)-enantiomer: 31 ppb;

(S)-(-)-enantiomer: 100 ppb
[5]

Boiling Point 90 °C at 0.1 mmHg [2]

Flash Point 108.89 °C [2]

Specific Gravity 0.918–0.923 @ 25 °C [2]

Refractive Index 1.473–1.480 @ 20 °C [2]

Solubility

Soluble in alcohol; Water

solubility: 11.64 mg/L @ 25 °C

(estimated)

[2][3]

Natural Occurrence (example)
Raspberries (relative content in

some cultivars up to 5.19%)

Experimental Protocols
Protocol 1: Synthesis of Dihydro-α-Ionone
This protocol describes a two-step synthesis of dihydro-α-ionone from citral and acetone,

followed by hydrogenation.

Step 1: Synthesis of Pseudoionone[6][7][8]
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Reaction Setup: In a flask equipped with a stirrer, add 722 g of acetone and 27 g of a 41%

aqueous solution of sodium hydroxide.

Addition of Citral: While stirring at room temperature, slowly add 500 g of citral to the

mixture.

Reaction: Heat the mixture using a water bath and maintain the temperature at 40°C for 1.5

hours with continuous stirring.

Work-up: After the reaction, separate the aqueous layer. Neutralize the organic layer with a

1% hydrochloric acid solution, wash with distilled water, and dry over anhydrous sodium

sulfate.

Purification: Remove the remaining acetone and purify the resulting pseudoionone by

rectification.

Step 2: Cyclization and Hydrogenation to Dihydro-α-Ionone[6][9]

Cyclization to α-Ionone: The cyclization of pseudoionone to primarily α-ionone can be

achieved using 85% phosphoric acid.[6] The reaction is typically carried out by adding

pseudoionone to the acid and stirring at a controlled temperature.

Catalytic Hydrogenation: Transfer the synthesized α-ionone to a high-pressure autoclave.

Add a palladium on carbon (Pd/C) catalyst.

Hydrogenation Reaction: Pressurize the autoclave with hydrogen gas and heat the reaction

mixture. The reaction is typically conducted at a temperature between 50°C and 100°C and a

pressure ranging from 100 to 2500 lbs.[9]

Monitoring: Monitor the reaction progress by gas chromatography (GC) to ensure the

complete conversion of α-ionone to dihydro-α-ionone.

Purification: After the reaction is complete, cool the autoclave, filter the catalyst, and purify

the resulting dihydro-α-ionone by distillation under reduced pressure.

Diagram 1: Synthesis of Dihydro-α-Ionone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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